3-Hydroxy-3-methylpentanoic acid
Overview
Description
Synthesis Analysis
The synthesis of compounds related to "3-Hydroxy-3-methylpentanoic acid" involves complex chemical reactions that are carefully designed to achieve the desired stereochemistry and molecular structure. For example, the stereoselective synthesis of 4-amino-3-hydroxy-2-methylpentanoic acids, which are structurally similar to the target compound, has been achieved through crotylboration of N-Boc-l-alaninal, allowing for the assignment of specific stereochemistry to the synthesized amino acid (Giordano, Spinella, & Sodano, 1999). This demonstrates the precision required in chemical synthesis to achieve compounds with specific properties and functions.
Molecular Structure Analysis
Understanding the molecular structure of "3-Hydroxy-3-methylpentanoic acid" and related compounds is crucial for predicting their chemical behavior and interactions. For instance, the determination of the crystal structure of a new polymorph of (2S,3S)-2-amino-3-methylpentanoic acid has provided insights into how molecular arrangement can influence the properties of a substance (Curland, Meirzadeh, & Diskin‐Posner, 2018). Such analyses are essential for developing new materials and understanding biological processes.
Chemical Reactions and Properties
The chemical reactions and properties of "3-Hydroxy-3-methylpentanoic acid" are influenced by its functional groups and molecular structure. Research on similar compounds, such as the stereoselective aldol reaction of doubly deprotonated (R)-(+)-2-hydroxy-1,2,2-triphenylethyl acetate, which yields products like (R)-3-hydroxy-4-methylpentanoic acid, highlights the reactivity of these substances and their potential for creating complex molecules (Braun & Gräf, 2003).
Physical Properties Analysis
The physical properties of compounds in the "3-Hydroxy-3-methylpentanoic acid" family, such as solubility, melting point, and crystalline structure, are key to their application in various fields. For example, the glass-forming properties of 3-methylbutane-1,2,3-tricarboxylic acid and its mixtures with water and pinonic acid have been studied to understand their phase state and implications for atmospheric aerosol particles (Dette et al., 2014). These studies are crucial for applications ranging from material science to environmental chemistry.
Chemical Properties Analysis
The chemical properties of "3-Hydroxy-3-methylpentanoic acid," including acidity, reactivity with other compounds, and potential for forming derivatives, are central to its utility in synthetic chemistry and biology. Investigations into the enantiospecific synthesis of analogs and derivatives, like the synthesis of all 4 stereoisomers of 2-methyl-4-hydroxy-5-aminopentanoic acid, reveal the complexity and versatility of these molecules (Harris et al., 1998). Such studies pave the way for the development of new pharmaceuticals and biomaterials.
Scientific Research Applications
“3-Hydroxy-3-methylpentanoic acid” is a type of organic compound that is often used in the field of chemistry for research and development . Here are some potential applications based on its chemical properties:
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Organic Synthesis
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Flavors and Fragrances
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Chemical Research
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Pharmaceutical Research
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Biochemical Studies
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Environmental Chemistry
Safety And Hazards
properties
IUPAC Name |
3-hydroxy-3-methylpentanoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12O3/c1-3-6(2,9)4-5(7)8/h9H,3-4H2,1-2H3,(H,7,8) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KEGHVPSZIWXTPY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)(CC(=O)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80933847 | |
Record name | 3-Hydroxy-3-methylpentanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80933847 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
132.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Hydroxy-3-methylpentanoic acid | |
CAS RN |
150-96-9 | |
Record name | 3-Hydroxy-3-methylpentanoic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=150-96-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Pentanoic acid, 3-hydroxy-3-methyl- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000150969 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 3-Hydroxy-3-methylpentanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80933847 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-Hydroxy-3-methylvaleric Acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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